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Introduction
Methyl 2-oxoindoline-6-carboxylate is a heterocyclic organic compound that serves as a

crucial intermediate in the synthesis of various pharmaceutical agents.[1][2] Its core structure,

featuring an oxindole moiety, is a prevalent scaffold in numerous biologically active molecules.

This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl 2-oxoindoline-6-carboxylate, detailed experimental protocols for its

synthesis, and its role as a key building block in medicinal chemistry, particularly in the

development of targeted cancer therapies.

Physicochemical Properties
The physical and chemical characteristics of Methyl 2-oxoindoline-6-carboxylate are

summarized below. These properties are essential for its handling, characterization, and

application in synthetic chemistry.

General and Physical Properties
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A compilation of the general and physical properties of Methyl 2-oxoindoline-6-carboxylate is

presented in Table 1. The data has been aggregated from various chemical suppliers and

databases.

Property Value Source(s)

CAS Number 14192-26-8 [1][3][4][5][6]

Molecular Formula C₁₀H₉NO₃ [1][4][7][8]

Molecular Weight 191.18 g/mol [1][2][4][7][8][9]

Appearance

White to off-white or light

yellow to light orange

powder/crystal

[5][6]

Melting Point
184-190°C, 208-211°C, 210.0-

214.0°C, 212°C
[1][2][3][4][5][6]

Boiling Point 388.1°C at 760 mmHg [1][4][5]

Density
1.283 ± 0.06 g/cm³ (Predicted),

1.3 ± 0.1 g/cm³
[1][2][3][4][5]

Solubility
Slightly soluble in Chloroform

and Methanol
[1][3]

pKa 13.50 ± 0.20 (Predicted) [1][3]

Flash Point 188.5 ± 27.9 °C [1][4]

Refractive Index 1.572, 1.573 [1][4]

Vapor Pressure 3.15E-06 mmHg at 25°C [1][4]

Topological Polar Surface Area 55.4 Å² [9]

Spectroscopic Data
Spectroscopic data is critical for the structural elucidation and purity assessment of Methyl 2-
oxoindoline-6-carboxylate. While the raw spectra are not provided here, the availability of

various spectroscopic analyses is noted.
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Spectroscopic Technique Availability

¹H NMR Data available[8][10]

¹³C NMR Data available[10][11]

Mass Spectrometry (MS) Data available[8][10][11]

Infrared Spectroscopy (IR) Data available[8][10][11]

Experimental Protocols
The synthesis of Methyl 2-oxoindoline-6-carboxylate is a key step in the production of

several active pharmaceutical ingredients. Below are detailed methodologies for its

preparation.

Synthesis via Catalytic Hydrogenation
A common method for the synthesis of Methyl 2-oxoindoline-6-carboxylate involves the

catalytic hydrogenation of a nitro-substituted precursor.

General Procedure:

Dissolution: Dissolve 48.3 g of methyl 4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate in 800 mL of

concentrated acetic acid.[3]

Catalyst Addition: Add 5.0 g of 10% palladium on carbon (Pd/C) catalyst to the solution.[3]

Hydrogenation: Hydrogenate the reaction mixture in a hydrogen atmosphere at room

temperature for 2.5 hours. Maintain a reaction temperature of 50°C and a hydrogen pressure

of 50 psi.[3]

Work-up:

Upon completion of the reaction, remove the catalyst by filtration.[3]

Concentrate the filtrate to dryness.[3]
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Dissolve the residue in 150 mL of tert-butyl methyl ether, filter again, and dry under

vacuum at 100°C.[3]

Expected Yield: 28.6 g (98% of the theoretical yield).[3]

Synthesis via Reductive Cyclization
An alternative route involves a reductive cyclization of a dinitro compound.

Experimental Workflow:

Synthesis of Methyl 2-oxoindoline-6-carboxylate

Methyl 4-chloro-3-nitrobenzoate

Dimethyl [4-(methoxycarbonyl)-2-nitrophenyl]propanedioate

Dimethyl malonate, K₂CO₃

Methyl 2-oxoindoline-6-carboxylate

Catalytic Hydrogenation (e.g., Pd/C, H₂)

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Methyl 2-oxoindoline-6-carboxylate.

Role in Drug Development
Methyl 2-oxoindoline-6-carboxylate is a key intermediate in the synthesis of Nintedanib

(BIBF 1120), a potent triple angiokinase inhibitor.[3][12] Nintedanib is used in the treatment of

idiopathic pulmonary fibrosis and certain types of non-small-cell lung cancer.[13]

Nintedanib Synthesis Pathway
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The synthesis of Nintedanib from Methyl 2-oxoindoline-6-carboxylate involves several steps,

including N-acetylation and subsequent condensation reactions.

Nintedanib Synthesis from Methyl 2-oxoindoline-6-carboxylate

Methyl 2-oxoindoline-6-carboxylate

Methyl 1-acetyl-2-oxoindoline-6-carboxylate

Acetic anhydride

Methyl (E)-1-acetyl-3-(methoxy(phenyl)methylene)-
2-oxoindoline-6-carboxylate

Trimethyl orthobenzoate

Nintedanib

Multi-step synthesis

Click to download full resolution via product page

Caption: Key steps in the synthesis of Nintedanib starting from Methyl 2-oxoindoline-6-
carboxylate.

Mechanism of Action of Nintedanib
Nintedanib functions by inhibiting multiple receptor tyrosine kinases (RTKs) involved in

angiogenesis and tumor growth. Understanding this mechanism highlights the significance of

its precursor, Methyl 2-oxoindoline-6-carboxylate.
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Nintedanib's Inhibition of Signaling Pathways

Nintedanib (derived from Methyl 2-oxoindoline-6-carboxylate)

Receptor Tyrosine Kinases

Downstream Effects

Nintedanib

VEGFR

Inhibits

FGFR

Inhibits

PDGFR

Inhibits

Angiogenesis Tumor Growth

Click to download full resolution via product page

Caption: Nintedanib inhibits key receptor tyrosine kinases to block angiogenesis and tumor

growth.

Safety and Handling
Methyl 2-oxoindoline-6-carboxylate is classified as an irritant. It may cause skin irritation

(H315), serious eye irritation (H319), and respiratory irritation (H335).[14]

Precautionary Measures:

Handling: Use in a well-ventilated area. Avoid breathing dust, mist, or spray. Wear protective

gloves, clothing, and eye/face protection.[14]

Storage: Store in a dry, cool, and well-ventilated area. Keep the container tightly closed.[1]

[14]

First Aid:
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Skin Contact: Wash with plenty of soap and water.[14]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4]

Ingestion: Rinse mouth. Do NOT induce vomiting.[14]

Conclusion
Methyl 2-oxoindoline-6-carboxylate is a compound of significant interest in medicinal

chemistry and drug development. Its well-defined physicochemical properties and established

synthetic routes make it a valuable building block for complex pharmaceutical agents. The

information presented in this guide provides a solid foundation for researchers and scientists

working with this important intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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